Cas no 1006322-94-6 (N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-3-methylaniline)

• Product Name: N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-3-methylaniline
• CAS No: 1006322-94-6
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• MDL: MFCD04968395
• CID: 3058444
• PubChem ID: 19614642
• Update Time: 2025-07-09

N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• (1-Ethyl-3-methyl-1H-pyrazol-4-ylmethyl)-m-tolyl-amine
• N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-3-methylaniline
• 1006322-94-6
• N-[(1-ethyl-3-methylpyrazol-4-yl)methyl]-3-methylaniline
• EN300-229196
• BBL039839
• STK349405
• N-[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]-3-methylaniline
• N-[(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)METHYL]-N-(3-METHYLPHENYL)AMINE
• CS-0298441
• AKOS000307248
• N-((1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl)-3-methylaniline

• MDL： MFCD04968395
• Inchi： 1S/C14H19N3/c1-4-17-10-13(12(3)16-17)9-15-14-7-5-6-11(2)8-14/h5-8,10,15H,4,9H2,1-3H3
• InChI Key： NQTINQCKUUNXHX-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(C(C)=N1)CNC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 229.157897619Da
• Monoisotopic Mass: 229.157897619Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.9Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 377.4±32.0 °C at 760 mmHg
• Flash Point: 182.0±25.1 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-3-methylaniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-3-methylaniline

Comprehensive Overview of N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-3-methylaniline (CAS No. 1006322-94-6)

N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-3-methylaniline (CAS No. 1006322-94-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyrazole and aniline moieties, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure, which includes an ethyl-substituted pyrazole ring and a methyl-substituted aniline group, contributes to its distinct chemical properties and wide-ranging applications.

The growing interest in N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-3-methylaniline is driven by its potential in drug discovery and development. Researchers are particularly intrigued by its role as a building block for novel therapeutic agents, especially in the context of targeting neurological disorders and inflammatory diseases. The compound's ability to modulate specific biological pathways makes it a valuable candidate for further pharmacological studies. Additionally, its stability and solubility profile enhance its suitability for various formulation strategies.

In the agrochemical sector, N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-3-methylaniline is explored for its potential as a key intermediate in the synthesis of pesticides and herbicides. The compound's structural features allow for the development of derivatives with enhanced efficacy and reduced environmental impact. This aligns with the current industry trend toward sustainable and eco-friendly agricultural solutions, addressing global concerns about food security and environmental preservation.

From a chemical perspective, N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-3-methylaniline exhibits notable reactivity, particularly in nucleophilic substitution and condensation reactions. These properties make it a valuable reagent in organic synthesis, enabling the creation of complex molecules with high precision. The compound's compatibility with various reaction conditions further broadens its utility in research and industrial applications.

The market dynamics surrounding N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-3-methylaniline reflect its increasing demand across multiple sectors. Pharmaceutical companies are investing in the development of derivatives to explore new therapeutic avenues, while agrochemical manufacturers are leveraging its potential to create next-generation crop protection products. The compound's versatility and adaptability position it as a critical component in the advancement of modern chemistry and biotechnology.

Recent advancements in synthetic methodologies have further enhanced the accessibility of N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-3-methylaniline. Innovations in catalytic processes and green chemistry techniques have streamlined its production, reducing costs and minimizing environmental impact. These developments are particularly relevant in the context of the global push toward sustainable chemical manufacturing practices.

In conclusion, N-(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl-3-methylaniline (CAS No. 1006322-94-6) represents a compound of significant scientific and industrial interest. Its multifaceted applications, coupled with its unique chemical properties, make it a subject of ongoing research and development. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in shaping the future of pharmaceuticals, agrochemicals, and beyond.